Cas no 946241-37-8 (2,4,5-trimethyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide)

• Product Name: 2,4,5-trimethyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide
• CAS No: 946241-37-8
• MF: C₂₁H₂₈N₂O₄S₂
• MW: 436.58802318573
• CID: 5515853
• Update Time: 2025-07-01

2,4,5-trimethyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 2,4,5-trimethyl-N-[1,2,3,4-tetrahydro-1-(propylsulfonyl)-6-quinolinyl]-
• 2,4,5-trimethyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide

• Inchi： 1S/C21H28N2O4S2/c1-5-11-28(24,25)23-10-6-7-18-14-19(8-9-20(18)23)22-29(26,27)21-13-16(3)15(2)12-17(21)4/h8-9,12-14,22H,5-7,10-11H2,1-4H3
• InChI Key： JCMDRKQSTGRLRE-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCCN3S(CCC)(=O)=O)(=O)=O)=CC(C)=C(C)C=C1C

Additional information on 2,4,5-trimethyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide

Introduction to 2,4,5-trimethyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide (CAS No. 946241-37-8)

2,4,5-trimethyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide, with the CAS number 946241-37-8, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a subject of extensive study in various scientific disciplines.

The molecular structure of 2,4,5-trimethyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide includes a tetrahydroquinoline moiety and a sulfonamide functional group. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The tetrahydroquinoline ring is known for its ability to interact with various biological targets, including enzymes and receptors. The sulfonamide group, on the other hand, is a common pharmacophore in many drugs due to its ability to form hydrogen bonds and interact with polar residues in protein binding sites.

Recent studies have highlighted the potential therapeutic applications of 2,4,5-trimethyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide. One notable area of research is its anti-inflammatory properties. In vitro and in vivo experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another significant area of investigation is the compound's potential as an antitumor agent. Preclinical studies have demonstrated that 2,4,5-trimethyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide can induce apoptosis in cancer cells while sparing normal cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK. These findings suggest that this compound could be developed into a novel therapeutic agent for cancer treatment.

In addition to its anti-inflammatory and antitumor properties, 2,4,5-trimethyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide has also shown promise in neurodegenerative disease research. Studies have indicated that this compound can protect neurons from oxidative stress and reduce the accumulation of toxic protein aggregates. This neuroprotective effect makes it a potential candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 2,4,5-trimethyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide have also been investigated. Research has shown that it has favorable oral bioavailability and a reasonable half-life in vivo. These characteristics are crucial for its development as an orally administered drug. However, further studies are needed to optimize its pharmacokinetic profile and enhance its therapeutic efficacy.

The safety profile of 2,4,5-trimethyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide is another important aspect being studied. Preliminary toxicity studies have indicated that it is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, comprehensive safety assessments are ongoing to ensure its suitability for clinical trials.

In conclusion, 2,4,5-trimethyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide (CAS No. 946241-37-8) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an exciting candidate for further research and development in the pharmaceutical industry. As more studies are conducted and new findings emerge, 2,4,5-trimethyl-N-1-(propane-1-sulfonyl)-1，2，3，4-tetrahydroquinolin -6 - ylb enze n e - １ -s ulfon amide (CAS No. 946241 - ３7 - 8) will likely continue to play a significant role in advancing our understanding of various diseases and developing new treatments.